Cas no 1805465-12-6 (4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride)

• Product Name: 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride
• CAS No: 1805465-12-6
• MF: C₉H₃ClF₆O₂
• MW: 292.562342882156
• CID: 4962309
• Update Time: 2025-06-15

4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride

• Inchi： 1S/C9H3ClF6O2/c10-7(18)3-1-4(8(11,12)13)5(2-6(3)17)9(14,15)16/h1-2,17H
• InChI Key： UMOUNSRNEBEWCU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride

Professional Introduction to 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride (CAS No. 1805465-12-6)

4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride, identified by the CAS number 1805465-12-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of multiple trifluoromethyl groups and a hydroxy substituent on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for designing novel therapeutic agents.

The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, compounds incorporating this moiety have been extensively studied for their potential in drug development, particularly in oncology and anti-inflammatory therapies. The electron-withdrawing nature of the trifluoromethyl group influences the reactivity of the benzene ring, facilitating diverse chemical transformations that are critical for constructing complex molecular architectures.

The hydroxybenzoyl chloride moiety in this compound serves as a versatile handle for further functionalization. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be exploited to improve drug-receptor binding. Additionally, the benzoyl chloride functionality allows for facile coupling with amines or alcohols via nucleophilic acyl substitution reactions, enabling the synthesis of amides or esters—key structural elements in many pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the importance of 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride in the development of next-generation therapeutics. For instance, researchers have leveraged this intermediate to design inhibitors targeting enzymes involved in cancer progression. The combination of electron-deficient aromatic rings and polar functional groups enhances the compound's ability to interact with biological macromolecules, thereby improving its pharmacological efficacy.

Moreover, computational studies have demonstrated that the electron density distribution around the trifluoromethyl-substituted benzene ring can be fine-tuned to optimize interactions with specific protein targets. This has led to the discovery of novel scaffolds with enhanced binding affinities and reduced off-target effects. The hydroxybenzoyl chloride component further contributes to this optimization by providing a scaffold for conformational flexibility and hydrogen bonding capabilities.

In industrial applications, 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride is employed as a key intermediate in large-scale synthesis processes. Its stability under various reaction conditions makes it suitable for multi-step synthetic routes without significant degradation. This has been particularly beneficial in producing high-purity active pharmaceutical ingredients (APIs) where stringent quality control is required.

The growing demand for fluorinated compounds in drug discovery has also driven interest in derivatives of 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride. Researchers are exploring its use in generating libraries of fluorinated analogs through combinatorial chemistry approaches. These libraries are then screened for biological activity using high-throughput screening (HTS) techniques, accelerating the identification of lead compounds for further development.

From a synthetic chemistry perspective, the reactivity of 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride allows for diverse modifications. For example, it can be converted into esters or amides by reacting with alcohols or amines, respectively. These derivatives exhibit varied pharmacological profiles depending on the nature of the substituent introduced at the hydroxyl or amino position. Such versatility makes it an indispensable tool in synthetic organic chemistry and drug design.

The compound's unique structural features also make it relevant in materials science applications beyond pharmaceuticals. For instance, fluorinated aromatic compounds are used in polymer synthesis due to their thermal stability and resistance to chemical degradation. While not directly related to drug development, these properties highlight the broad utility of intermediates like 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride across multiple scientific disciplines.

In conclusion, 4,5-Bis(trifluoromethyl)-2-hydroxybenzoyl chloride (CAS No. 1805465-12-6) represents a critical intermediate with significant implications for both academic research and industrial applications. Its structural features—particularly the combination of multiple trifluoromethyl groups and a reactive hydroxybenzoyl chloride moiety—make it an invaluable asset in constructing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.